Cas no 1892195-31-1 (1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1892195-31-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6192878
• PubChem ID: 117505245
• Update Time: 2025-06-15

1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1902833
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid
• 1892195-31-1

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(21)18-12-7-6-11(10-13(12)22-4)17(14(19)20)8-5-9-17/h6-7,10H,5,8-9H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： KYGDGTGWSWKXER-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)OC)NC(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1892195-31-1)

1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1892195-31-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a cyclobutane ring with a tert-butoxycarbonyl (Boc)-protected amino group and a methoxy substituent, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Its carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways.

The growing interest in Boc-protected intermediates like this compound stems from their critical role in peptide synthesis and prodrug development. Researchers frequently search for "Boc-protected amino acid derivatives" or "cyclobutane carboxylic acid applications," reflecting the demand for structurally complex building blocks in modern organic chemistry. The compound’s CAS No. 1892195-31-1 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In the context of current trends, this compound aligns with the pharmaceutical industry’s focus on targeted drug delivery and small-molecule therapeutics. Its structural motifs are relevant to inhibitors targeting enzymes like kinases or proteases, addressing popular search queries such as "scaffolds for kinase inhibitors" or "carboxylic acid bioactive compounds." The methoxy and Boc groups contribute to improved solubility and stability, factors critical for preclinical optimization.

From a synthetic perspective, 1-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)cyclobutane-1-carboxylic acid exemplifies advancements in green chemistry. Laboratories increasingly seek "eco-friendly synthetic routes" for such intermediates, driven by sustainability goals. The compound’s rigid cyclobutane core also attracts attention in materials science, particularly for designing high-performance polymers with tailored thermal properties.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, addressing common questions like "how to verify Boc-protected compounds." Its storage recommendations (e.g., inert atmosphere, low temperature) are frequently searched by procurement specialists, underscoring the importance of stability data in technical documentation.

In summary, CAS No. 1892195-31-1 represents a strategically valuable chemical entity bridging multiple disciplines. Its nomenclature highlights key functional groups (tert-butoxycarbonyl, methoxy, cyclobutane), while its applications resonate with contemporary research themes—from fragment-based drug design to bioconjugation techniques. As the demand for structurally diverse pharmacophores grows, this compound’s role in innovation pipelines is poised to expand further.